Cas no 712344-63-3 (1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole)

• Product Name: 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole
• CAS No: 712344-63-3
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD02029282
• CID: 3059462
• PubChem ID: 674555
• Update Time: 2025-06-14

1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-benzyl)-3-nitro-1H-[1,2,4]triazole
• 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole
• SR-01000282932
• STK317842
• BBL041077
• AKOS000310665
• CS-0281329
• SR-01000282932-1
• 1-[(4-methylphenyl)methyl]-3-nitro-1,2,4-triazole
• 1-[(4-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole
• EN300-229767
• AKOS015922053
• 712344-63-3
• 1-(4-methylbenzyl)-3-nitro-1H-1,2,4-triazole

• MDL： MFCD02029282
• Inchi： 1S/C10H10N4O2/c1-8-2-4-9(5-3-8)6-13-7-11-10(12-13)14(15)16/h2-5,7H,6H2,1H3
• InChI Key： YGVUADRDPKKSRW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1N=CN(CC2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 218.08037557Da
• Monoisotopic Mass: 218.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole

Comprehensive Analysis of 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole (CAS No. 712344-63-3)

The compound 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole (CAS No. 712344-63-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and nitro functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions about 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole revolves around its synthesis methods and reaction mechanisms. Recent studies highlight its preparation via nucleophilic substitution reactions, where the 4-methylphenyl moiety enhances solubility and stability. The nitro group at the 3-position is pivotal for electronic modulation, influencing the compound's reactivity in cross-coupling reactions—a hot topic in modern organic chemistry.

In the context of green chemistry, researchers are investigating eco-friendly catalytic systems to optimize the yield of CAS No. 712344-63-3. This aligns with the growing demand for sustainable synthetic routes, a frequent query in academic and industrial forums. Computational chemistry tools, such as DFT calculations, are also employed to predict the compound's molecular properties and interaction profiles, addressing another common search trend among chemists.

The 1,2,4-triazole scaffold in this compound is a key focus due to its prevalence in FDA-approved drugs. Users often search for "1,2,4-triazole derivatives in medicine," and 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole exemplifies this trend. Its potential as a kinase inhibitor or antimicrobial agent is under active investigation, with preliminary data suggesting promising bioactivity against resistant strains.

From an industrial perspective, CAS No. 712344-63-3 is valued for its role in high-value chemical production. Patent literature reveals its utility in creating advanced materials with applications in electronics and coatings. This connects to frequent searches about "specialty chemicals for material science," highlighting the compound's cross-disciplinary relevance.

Analytical characterization of 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole is another area of interest. Techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy are critical for quality control—a recurring topic in laboratory forums. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and standardization.

In summary, 1-(4-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole (CAS No. 712344-63-3) represents a multifaceted compound bridging synthetic chemistry, drug development, and material innovation. Its alignment with trending search topics—from green synthesis to structure-activity relationships—ensures its continued prominence in scientific discourse.